Besifloxacin hydrochloride
Besifloxacin hydrochloride
Besifloxacin HCl is a fourth-generation fluoroquinolone antibiotic.Besifloxacin is a novel 8-chloro-fluoroquinolone agent with potent, bactericidal activity against prevalent and drug-resistant pathogens.besifloxacin is the most potent agent tested against gram-positive pathogens and anaerobes and is generally equivalent to comparator fluoroquinolones in activity against most gram-negative pathogens. Besifloxacin demonstrates potent, broad-spectrum activity, which is particularly notable against gram-positive and gram-negative isolates that are resistant to other fluoroquinolones and classes of antibacterial agents.
Brand Name:
Vulcanchem
CAS No.:
405165-61-9
VCID:
VC0000540
InChI:
InChI=1S/C19H21ClFN3O3.ClH/c20-15-16-12(18(25)13(19(26)27)9-24(16)11-4-5-11)7-14(21)17(15)23-6-2-1-3-10(22)8-23;/h7,9-11H,1-6,8,22H2,(H,26,27);1H/t10-;/m1./s1
SMILES:
C1CCN(CC(C1)N)C2=C(C=C3C(=C2Cl)N(C=C(C3=O)C(=O)O)C4CC4)F.Cl
Molecular Formula:
C19H22Cl2FN3O3
Molecular Weight:
430.3 g/mol
Besifloxacin hydrochloride
CAS No.: 405165-61-9
APIs
VCID: VC0000540
Molecular Formula: C19H22Cl2FN3O3
Molecular Weight: 430.3 g/mol
| CAS No. | 405165-61-9 |
|---|---|
| Product Name | Besifloxacin hydrochloride |
| Molecular Formula | C19H22Cl2FN3O3 |
| Molecular Weight | 430.3 g/mol |
| IUPAC Name | 7-[(3R)-3-aminoazepan-1-yl]-8-chloro-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic acid;hydrochloride |
| Standard InChI | InChI=1S/C19H21ClFN3O3.ClH/c20-15-16-12(18(25)13(19(26)27)9-24(16)11-4-5-11)7-14(21)17(15)23-6-2-1-3-10(22)8-23;/h7,9-11H,1-6,8,22H2,(H,26,27);1H/t10-;/m1./s1 |
| Standard InChIKey | PMQBICKXAAKXAY-HNCPQSOCSA-N |
| Isomeric SMILES | C1CCN(C[C@@H](C1)N)C2=C(C=C3C(=C2Cl)N(C=C(C3=O)C(=O)O)C4CC4)F.Cl |
| SMILES | C1CCN(CC(C1)N)C2=C(C=C3C(=C2Cl)N(C=C(C3=O)C(=O)O)C4CC4)F.Cl |
| Canonical SMILES | C1CCN(CC(C1)N)C2=C(C=C3C(=C2Cl)N(C=C(C3=O)C(=O)O)C4CC4)F.Cl |
| Description | Besifloxacin HCl is a fourth-generation fluoroquinolone antibiotic.Besifloxacin is a novel 8-chloro-fluoroquinolone agent with potent, bactericidal activity against prevalent and drug-resistant pathogens.besifloxacin is the most potent agent tested against gram-positive pathogens and anaerobes and is generally equivalent to comparator fluoroquinolones in activity against most gram-negative pathogens. Besifloxacin demonstrates potent, broad-spectrum activity, which is particularly notable against gram-positive and gram-negative isolates that are resistant to other fluoroquinolones and classes of antibacterial agents. |
| Synonyms | 7-((3R)-aminohexahydro-1H-azepin-1-yl)-8-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid 7-(3-aminohexahydro-1H-azepin-1-yl)-8-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid besifloxacin besifloxacin hydrochloride besivance BOL-303224-A |
| PubChem Compound | 10224595 |
| Last Modified | Nov 11 2021 |
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